Cas no 2228244-79-7 (2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol)

2-(Dimethylamino)-4-methyl-1,3-thiazol-5-ol is a heterocyclic compound featuring a thiazole core substituted with a dimethylamino group at the 2-position and a hydroxyl group at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The presence of both amino and hydroxyl functionalities enhances its versatility in nucleophilic and electrophilic reactions. Its stability under standard conditions and compatibility with common solvents further contribute to its utility in multistep synthetic routes. The compound’s well-defined molecular framework also supports its use in ligand design and coordination chemistry.
2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol structure
2228244-79-7 structure
Product Name:2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol
CAS No:2228244-79-7
MF:C6H10N2OS
MW:158.221399784088
CID:6186484
PubChem ID:165711083
Update Time:2025-06-08

2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol
    • 2228244-79-7
    • EN300-1741391
    • Inchi: 1S/C6H10N2OS/c1-4-5(9)10-6(7-4)8(2)3/h9H,1-3H3
    • InChI Key: QVYJMCNCTUKLKP-UHFFFAOYSA-N
    • SMILES: S1C(=C(C)N=C1N(C)C)O

Computed Properties

  • Exact Mass: 158.05138412g/mol
  • Monoisotopic Mass: 158.05138412g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 64.6Ų

2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol Pricemore >>

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Additional information on 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol

Comprehensive Overview of 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol (CAS No. 2228244-79-7): Properties, Applications, and Research Insights

2-(Dimethylamino)-4-methyl-1,3-thiazol-5-ol (CAS No. 2228244-79-7) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely studied for its diverse chemical and biological properties. This compound features a dimethylamino group and a hydroxyl substituent, which contribute to its unique reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly interested in this molecule due to its structural versatility and functional adaptability.

The thiazole core of 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol is a key motif in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Recent studies highlight its role as a building block for drug discovery, particularly in the design of small-molecule inhibitors targeting enzymatic pathways. With the growing demand for novel therapeutic agents, this compound has garnered attention for its potential in addressing drug-resistant infections and chronic diseases, aligning with global health priorities.

From a synthetic perspective, CAS No. 2228244-79-7 serves as an intermediate in the preparation of more complex heterocyclic compounds. Its dimethylamino and hydroxyl groups offer sites for further functionalization, enabling the development of tailored molecules for specific applications. In agrochemical research, derivatives of this compound have shown promise as eco-friendly pesticides, addressing the need for sustainable crop protection solutions amid rising environmental concerns.

In material science, 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol has been explored for its potential in organic electronics and coordination chemistry. Its ability to act as a ligand for metal ions opens avenues for creating catalysts or luminescent materials, which are critical for advancing renewable energy technologies. This aligns with the surge in interest for green chemistry and energy-efficient materials, as industries seek alternatives to traditional, non-renewable resources.

Analytical characterization of CAS No. 2228244-79-7 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and precise identification. Quality control is paramount for researchers and manufacturers, as impurities can significantly impact the compound's performance in downstream applications. The compound's stability under various conditions is also a subject of ongoing research, particularly for long-term storage and scalable synthesis.

As the scientific community continues to explore 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol, its integration into high-throughput screening platforms and combinatorial chemistry libraries is expected to grow. The compound's relevance in precision medicine and personalized therapeutics further underscores its importance in modern research. With advancements in computational chemistry, researchers can now predict its interactions and optimize its properties virtually, accelerating the discovery process.

In conclusion, 2-(dimethylamino)-4-methyl-1,3-thiazol-5-ol (CAS No. 2228244-79-7) represents a versatile and valuable compound with broad applications across multiple disciplines. Its role in addressing contemporary challenges in healthcare, agriculture, and sustainable technology makes it a focal point for future innovations. As research progresses, this compound is poised to contribute significantly to scientific and industrial advancements.

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